Cas no 1696648-25-5 (2-(4-Iodo-1H-pyrazol-1-yl)-5-methylbenzaldehyde)

• Product Name: 2-(4-Iodo-1H-pyrazol-1-yl)-5-methylbenzaldehyde
• CAS No: 1696648-25-5
• MF: C₁₁H₉IN₂O
• MW: 312.106434583664
• CID: 5715223
• PubChem ID: 108211688
• Update Time: 2025-10-28

2-(4-Iodo-1H-pyrazol-1-yl)-5-methylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(4-Iodo-1H-pyrazol-1-yl)-5-methylbenzaldehyde
• EN300-1293113
• 1696648-25-5
• Benzaldehyde, 2-(4-iodo-1H-pyrazol-1-yl)-5-methyl-

• Inchi： 1S/C11H9IN2O/c1-8-2-3-11(9(4-8)7-15)14-6-10(12)5-13-14/h2-7H,1H3
• InChI Key： VEYAFFWTNQZXBR-UHFFFAOYSA-N
• SMILES： IC1C=NN(C=1)C1C=CC(C)=CC=1C=O

Computed Properties

• Exact Mass: 311.97596g/mol
• Monoisotopic Mass: 311.97596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• Density: 1.71±0.1 g/cm3(Predicted)
• Boiling Point: 399.7±37.0 °C(Predicted)
• pka: -1.23±0.10(Predicted)

Additional information on 2-(4-Iodo-1H-pyrazol-1-yl)-5-methylbenzaldehyde

Professional Introduction to 2-(4-Iodo-1H-pyrazol-1-yl)-5-methylbenzaldehyde (CAS No. 1696648-25-5)

2-(4-Iodo-1H-pyrazol-1-yl)-5-methylbenzaldehyde is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, with the CAS number 1696648-25-5, is characterized by its unique structural properties, which make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both an iodo-substituted pyrazole ring and a methylbenzaldehyde moiety imparts distinct reactivity and functionality, making it a versatile building block for medicinal chemists.

The pyrazole core is a heterocyclic aromatic compound that has been extensively studied for its pharmacological properties. Pyrazoles exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and antiviral effects. The introduction of an iodo group at the 4-position of the pyrazole ring enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, which are pivotal in constructing complex molecular architectures. This reactivity has been leveraged in the development of novel drug candidates targeting various diseases.

The benzaldehyde component of 2-(4-Iodo-1H-pyrazol-1-yl)-5-methylbenzaldehyde adds another layer of functionality to the molecule. Benzaldehyde derivatives are well-known for their role as precursors in the synthesis of Schiff bases, which have demonstrated significant biological activity. The combination of these two moieties creates a compound that is particularly interesting for drug discovery efforts. Recent studies have highlighted the potential of this scaffold in developing small-molecule inhibitors for enzymes involved in cancer metabolism.

In recent years, there has been a surge in research focused on targeting metabolic pathways dysregulated in cancer cells. The 2-(4-Iodo-1H-pyrazol-1-yl)-5-methylbenzaldehyde molecule has been investigated as a precursor for compounds that modulate key enzymes such as lactate dehydrogenase (LDH) and hexokinase. These enzymes play critical roles in glycolysis, a metabolic pathway that is often upregulated in tumor cells. By designing molecules that inhibit these enzymes, researchers aim to disrupt the energy supply of cancer cells, thereby inhibiting their growth and proliferation.

One of the most compelling aspects of this compound is its potential to serve as a versatile intermediate in medicinal chemistry. The iodo substituent allows for facile functionalization via palladium-catalyzed cross-coupling reactions, enabling the construction of diverse libraries of derivatives. These derivatives can then be screened for biological activity using high-throughput screening (HTS) techniques. Such an approach has been successfully employed in several drug discovery programs to identify novel lead compounds.

The synthesis of 2-(4-Iodo-1H-pyrazol-1-yl)-5-methylbenzaldehyde involves multi-step organic transformations that highlight the synthetic prowess required to produce complex molecules. The process typically begins with the preparation of the pyrazole core, followed by functionalization with an iodo group and subsequent coupling with a methylbenzaldehyde moiety. Advanced synthetic methodologies, including transition-metal catalysis and asymmetric synthesis, are often employed to achieve high yields and enantiopurity.

The pharmacological potential of this compound has been explored in several preclinical studies. Researchers have synthesized various derivatives and evaluated their efficacy in vitro and in vivo. Initial results suggest that certain analogs exhibit potent inhibitory activity against target enzymes, with promising selectivity profiles. These findings have laid the groundwork for further optimization efforts aimed at improving potency and reducing off-target effects.

The development of new therapeutic agents relies heavily on the availability of high-quality intermediates like 2-(4-Iodo-1H-pyrazol-1-yl)-5-methylbenzaldehyde. Its unique structural features make it an invaluable tool for medicinal chemists seeking to design innovative drug candidates. As research continues to uncover new biological targets and mechanisms, compounds like this are expected to play an increasingly important role in the discovery and development of next-generation therapeutics.

In conclusion, 2-(4-Iodo-1H-pyrazol-1-yl)-5-methylbenzaldehyde (CAS No. 1696648-25-5) is a multifaceted compound with significant potential in pharmaceutical research. Its combination of reactive functional groups and its role as a precursor for bioactive molecules make it a valuable asset in drug discovery efforts. With ongoing research exploring its applications in cancer metabolism inhibition and other therapeutic areas, this compound is poised to contribute to future advancements in medicine.